Cas no 1296224-97-9 (4-Chloro-thieno3,2-cpyridine-2-carboxaldehyde)

• Product Name: 4-Chloro-thieno3,2-cpyridine-2-carboxaldehyde
• CAS No: 1296224-97-9
• MF: C₈H₄ClNOS
• MW: 197.641459465027
• MDL: MFCD12923085
• CID: 4586818
• PubChem ID: 118990000
• Update Time: 2025-10-29

4-Chloro-thieno3,2-cpyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-chlorothieno[3,2-c]pyridine-2-carbaldehyde
• 4-Chloro-thieno3,2-cpyridine-2-carboxaldehyde

• MDL： MFCD12923085
• Inchi： 1S/C8H4ClNOS/c9-8-6-3-5(4-11)12-7(6)1-2-10-8/h1-4H
• InChI Key： WIJJQDFZHFZBSD-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=CC2SC(C=O)=CC1=2

Additional information on 4-Chloro-thieno3,2-cpyridine-2-carboxaldehyde

Comprehensive Overview of 4-Chloro-thieno[3,2-c]pyridine-2-carboxaldehyde (CAS No. 1296224-97-9)

4-Chloro-thieno[3,2-c]pyridine-2-carboxaldehyde (CAS No. 1296224-97-9) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique thienopyridine scaffold and aldehyde functional group, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure combines a chloro substituent with a thieno[3,2-c]pyridine core, making it a valuable building block for drug discovery and material science applications.

In recent years, the demand for heterocyclic compounds like 4-Chloro-thieno[3,2-c]pyridine-2-carboxaldehyde has surged due to their role in developing kinase inhibitors and antiviral agents. Researchers are particularly interested in its potential applications in targeting protein-protein interactions (PPIs), a hot topic in modern drug design. The compound's aldehyde group also allows for facile derivatization, enabling the creation of libraries for high-throughput screening (HTS) campaigns.

The synthesis of CAS No. 1296224-97-9 typically involves multi-step organic reactions, including Vilsmeier-Haack formylation and halogenation protocols. Its purity and stability are critical for reproducibility in medicinal chemistry, prompting rigorous HPLC and NMR validation. Notably, the compound's chloro moiety enhances its reactivity in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely used in fragment-based drug discovery.

From an industrial perspective, 4-Chloro-thieno[3,2-c]pyridine-2-carboxaldehyde aligns with the growing trend of green chemistry. Manufacturers are optimizing routes to minimize waste, leveraging catalytic processes and biodegradable solvents. This resonates with the sustainability concerns frequently searched by users in the chemical sector. Additionally, its application in OLED materials has sparked interest due to the compound's potential electron-transporting properties.

For researchers exploring structure-activity relationships (SAR), this compound offers a strategic entry point. Its thienopyridine core is isosteric to quinoline derivatives, a class known for diverse biological activities. Recent publications highlight its utility in designing allosteric modulators for GPCRs (G-protein-coupled receptors), a trending area in neuropharmacology.

In summary, 4-Chloro-thieno[3,2-c]pyridine-2-carboxaldehyde (CAS No. 1296224-97-9) represents a multifaceted tool for modern chemistry. Its relevance to drug discovery, material science, and sustainable synthesis ensures continued demand. As AI-driven molecular docking studies expand, this compound's role in virtual screening pipelines is expected to grow, addressing user queries about computational chemistry applications.